Endosidin 2

• CAS No.: 1839524-44-5
• Product Name: Endosidin 2
• Molecular Formula: C15H12FIN2O3
• Molecular Weight: 414.2
• IUPAC Name: 3-fluoro-N-[(E)-(4-hydroxy-3-iodo-5-methoxyphenyl)methylideneamino]benzamide
• Standard InChI: InChI=1S/C15H12FIN2O3/c1-22-13-6-9(5-12(17)14(13)20)8-18-19-15(21)10-3-2-4-11(16)7-10/h2-8,20H,1H3,(H,19,21)/b18-8+
• Standard InChIKey: UIADDCURKKFTFW-QGMBQPNBSA-N
• SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC(=CC=C2)F)I)O
• Description: Endosidin 2 (ES2) is a cell-permeable benzylidene-benzohydrazide that binds to the exocyst component of the 70 kDa (EXO70) subunit of the exocyst complex (Kd = 253 μM, EXO70A1). ES2 binding inhibits exocytosis and endosomal recycling in plant and mammalian cells. ES2 disrupts protein trafficking between the endosome and plasma membrane, which enhances trafficking to the vacuole for degradation. It also inhibits recycling of endocytosed transferrin to the plasma membrane in HeLa cells and can target multiple isoforms of mammalian EXO70, resulting in misregulation of exocytosis.
• Synonyms: ES2
• Reference: 1.Zhang, C.,Brown, M.Q.,van de Ven, W., et al. Endosidin2 targets conserved exocyst complex subunit EXO70 to inhibit exocytosis. Proc. Natl. Acad. Sci. USA 113(1), E41-E50 (2016).
• PubChem Compound: 135504490
• Last Modified: Nov 11 2021